3-(3,5-dimethylisoxazol-4-yl)-N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]propanamide
• InChI: InChI=1S/C18H20N4O3/c1-11-15(12(2)24-21-11)8-9-17(23)20-16-7-5-4-6-14(16)10-18-19-13(3)22-25-18/h4-7H,8-10H2,1-3H3,(H,20,23)
• InChI Key: REFXTEUHMPHCHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NC2=CC=CC=C2CC3=NC(=NO3)C
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)propanamide is a useful research compound. Its molecular formula is C18H20N4O3 and its molecular weight is 340.383. The purity is usually 95%.
BenchChem offers high-quality 3-(3,5-dimethylisoxazol-4-yl)-N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,5-dimethylisoxazol-4-yl)-N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Derivatives

Research in the field of organic synthesis has led to the development of various azole derivatives, including those with isoxazole and oxadiazole rings. These compounds, including structures similar to our compound of interest, have been synthesized for their potential antibacterial activities. For example, a study by Tumosienė et al. (2012) demonstrated the synthesis of azole derivatives from propanehydrazide, leading to compounds with good antibacterial activity against specific bacteria strains, such as Rhizobium radiobacter. This research opens the door to exploring similar compounds for their microbial inhibition capabilities (Tumosienė, Jonuškienė, Kantminienė, & Beresnevičius, 2012).

Antimicrobial and Anti-inflammatory Agents

The structure of our compound suggests potential for biomedical applications, particularly in developing antimicrobial and anti-inflammatory agents. Kendre, Landge, and Bhusare (2015) have synthesized a series of compounds including pyrazole, isoxazole, and oxadiazole derivatives, demonstrating their effectiveness against bacterial and fungal infections, as well as their anti-inflammatory properties. Although not directly mentioning our specific compound, this research indicates a broader scope for utilizing similar structures in medical applications, highlighting the relevance of isoxazole and oxadiazole moieties in drug development (Kendre, Landge, & Bhusare, 2015).

Novel Drug Design

The innovative application of azole derivatives in drug design has been documented, with compounds featuring isoxazole and oxadiazole structures showing promise as novel therapeutic agents. For instance, the study on neurokinin-1 receptor antagonists revealed compounds with significant pre-clinical efficacy for treating conditions like emesis and depression, underscoring the potential of structurally similar compounds in addressing a range of medical conditions (Harrison et al., 2001).